Cas no 348111-47-7 (1H-Indole, 1-[(4-chlorophenyl)methyl]-5-nitro-)

1H-Indole, 1-[(4-chlorophenyl)methyl]-5-nitro- structure
348111-47-7 structure
Product Name:1H-Indole, 1-[(4-chlorophenyl)methyl]-5-nitro-
CAS No:348111-47-7
MF:C15H11ClN2O2
MW:286.713042497635
CID:292623
PubChem ID:22256741
Update Time:2025-04-19

1H-Indole, 1-[(4-chlorophenyl)methyl]-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 1-[(4-chlorophenyl)methyl]-5-nitro-
    • 1-[(4-chlorophenyl)methyl]-5-nitroindole
    • 348111-47-7
    • DTXSID30623963
    • SCHEMBL6085876
    • 1-[(4-Chlorophenyl)methyl]-5-nitro-1H-indole
    • Inchi: 1S/C15H11ClN2O2/c16-13-3-1-11(2-4-13)10-17-8-7-12-9-14(18(19)20)5-6-15(12)17/h1-9H,10H2
    • InChI Key: KVZQJGWKZDPSBM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CN1C=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 286.05103
  • Monoisotopic Mass: 286.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • PSA: 48.07
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